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Compound of Interest

Compound Name: Dienestrol-d2

Cat. No.: B12380176 Get Quote

A Technical Guide to Dienestrol-d2
This document provides a comprehensive overview of the chemical properties of Dienestrol-
d2, a deuterated form of Dienestrol. It is intended for researchers, scientists, and professionals

in the field of drug development and related scientific disciplines.

Core Compound Data
Dienestrol-d2, a synthetic nonsteroidal estrogen, is the deuterium-labeled analog of

Dienestrol. The incorporation of deuterium isotopes can be valuable in metabolic and

pharmacokinetic studies.

Table 1: Chemical and Physical Properties of Dienestrol-d2
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Property Value Source(s)

CAS Number 1346606-45-8 [1][2][3][4][5]

Molecular Formula C₁₈H₁₆D₂O₂ [2][3][5]

Molecular Weight 268.35 g/mol [2][5]

Synonyms

3,4-Bis(4-hydroxyphenyl)-2,4-

hexadiene-d2, β-Dienestrol-d2,

4,4'-[(1Z,2Z)-1,2-Diethylidene-

1,2-ethanediyl]bisphenol-d2

[2][3]

Unlabeled CAS Number 84-17-3 [5][6]

Unlabeled Molecular Weight 266.33 g/mol [7][8]

Experimental Protocols & Methodologies
Detailed experimental protocols for the synthesis, purification, and analysis of Dienestrol-d2
are critical for its application in research. The following represents a generalized workflow for

the utilization of a deuterated standard in a quantitative analysis, such as mass spectrometry.

Sample Preparation Analytical Phase Data Processing

Biological Matrix (e.g., Plasma) Spike with Dienestrol-d2 (Internal Standard) Solid Phase or Liquid-Liquid Extraction Evaporation & Reconstitution LC Separation Mass Spectrometry (MS/MS) Quantification of Analyte vs. Internal Standard Reporting

Click to download full resolution via product page

Figure 1: A generalized experimental workflow for the use of Dienestrol-d2 as an internal

standard in a quantitative bioanalytical method.

Signaling Pathways
Dienestrol, as a synthetic estrogen, primarily exerts its biological effects through interaction

with estrogen receptors (ERs), which are ligand-activated transcription factors. The activation

of these receptors initiates a cascade of molecular events that influence gene expression.
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Figure 2: A simplified diagram of the estrogen receptor signaling pathway initiated by

Dienestrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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